BENGHE Foundational & Exploratory

Check Availability & Pricing

2,5-Dibromotoluene molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dibromotoluene

Cat. No.: B165575

In-Depth Technical Guide: 2,5-Dibromotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2,5-Dibromotoluene, its molecular formula, and molecular weight. It also details
an experimental protocol for its application as an internal standard in the gas chromatography-
mass spectrometry (GC-MS) analysis of biological samples.

Core Data Presentation

All quantitative data for 2,5-Dibromotoluene is summarized in the table below for easy
reference and comparison.
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Property Value Citations
Molecular Formula C7HeBr2 [1112]
Molecular Weight 249.93 g/mol [11[2][3]
CAS Number 615-59-8 [1114]

Colorless to pale yellow
Appearance . [4][5]
transparent liquid

Density ~1.8 g/lcm? [4]
Melting Point 5-6 °C [41[5]
Boiling Point 236 °C at 760 mmHg [4]
Flash Point 107.9 +21.0 °C [4]

Application in Pharmaceutical Synthesis

2,5-Dibromotoluene serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds. Notably, it is a building block in the production of Elbasvir, an
antiviral medication used in the treatment of Hepatitis C.[4] The two bromine atoms on the
toluene ring provide reactive sites for selective chemical modifications, enabling the
construction of complex molecular architectures required for pharmacologically active
molecules.[4]

Experimental Protocol: Quantification of Cyanide
and Thiocyanate in Saliva by GC-MS

This section details the methodology for the simultaneous determination of cyanide (CN) and
thiocyanate (SCN) in human saliva, utilizing 2,5-Dibromotoluene as an internal standard for
accurate quantification.[1][3]

Objective: To accurately determine the concentrations of cyanide and thiocyanate in human
saliva samples.

Materials:
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Human saliva samples

2,5-Dibromotoluene (Internal Standard)
Tetrabutylammonium sulfate (Phase-transfer catalyst)
Pentafluorobenzyl bromide (Derivatizing agent)

Standard solutions of cyanide and thiocyanate for calibration

Procedure:

Sample Preparation: Saliva samples are diluted.

Extractive Alkylation: The anions (cyanide and thiocyanate) are separated from the saliva
matrix through an extractive alkylation technique.[1][3]

Derivatization: Tetrabutylammonium sulfate is used as a phase-transfer catalyst, and
pentafluorobenzyl bromide is added as the derivatizing agent.[1][3] This step converts the
non-volatile cyanide and thiocyanate into semi-volatile derivatives suitable for GC-MS
analysis.[3]

Internal Standard Addition: A known concentration of 2,5-Dibromotoluene is added to the
sample.

GC-MS Analysis: The derivatized products are analyzed by gas chromatography-mass
spectrometry (GC-MS) with selected ion monitoring (SIM).[1][3]

Quantification: The concentrations of cyanide and thiocyanate in the original saliva samples
are determined by comparing the peak areas of their derivatives to the peak area of the 2,5-
Dibromotoluene internal standard.[1][3]

Calibration: A calibration plot is generated using standard solutions of known cyanide and

thiocyanate concentrations. The linear range for cyanide is typically 1 to 100 umol/L, and for
thiocyanate, it is 5 to 200 pmol/L.[1][3]

Visualizations
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The following diagrams illustrate key concepts and workflows related to the information
presented in this guide.

Caption: Molecular Structure of 2,5-Dibromotoluene
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Figure 2: Experimental Workflow for CN and SCN Quantification

Click to download full resolution via product page

Caption: GC-MS Workflow for Cyanide and Thiocyanate Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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